Cas no 2172318-37-3 (2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2172318-37-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5761965
• PubChem ID: 165807600
• Update Time: 2025-06-08

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172318-37-3
• EN300-1507363
• 2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)23(14-24(30)29-27(3,25(31)32)17-12-13-17)28-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZWDCLOYFOAIXSN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Comprehensive Overview of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2172318-37-3)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2172318-37-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, is widely utilized in peptide synthesis and drug discovery. Its unique chemical properties make it a valuable building block for researchers aiming to develop novel therapeutic agents or study protein-protein interactions.

The Fmoc-protected amino acid derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides. With the growing demand for peptide-based drugs—driven by their specificity and lower toxicity compared to small molecules—compounds like 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid are increasingly sought after. Researchers frequently search for "Fmoc amino acid derivatives" or "peptide synthesis reagents," reflecting the compound's relevance in modern biomedical applications.

One of the key advantages of this compound lies in its cyclopropyl moiety, which introduces conformational rigidity to peptide chains. This feature is critical in drug design, as it can enhance binding affinity to target proteins while improving metabolic stability. Recent studies have highlighted the importance of non-natural amino acids in developing next-generation biologics, such as cyclic peptides and peptidomimetics, which are often explored for their potential in treating cancer, autoimmune diseases, and infectious disorders.

From a synthetic chemistry perspective, the Fmoc group in CAS No. 2172318-37-3 offers excellent orthogonality, allowing for selective deprotection under mild basic conditions. This property aligns with the industry's shift toward greener chemistry practices, as it minimizes the use of harsh reagents. Environmental sustainability in chemical synthesis is a hot topic, with many researchers investigating "eco-friendly peptide synthesis" or "green protecting groups." The compound's compatibility with these trends further underscores its utility.

In addition to its synthetic applications, 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid is also studied for its potential in bioconjugation strategies. The rise of antibody-drug conjugates (ADCs) and other targeted therapies has spurred interest in novel linker technologies, where this compound's reactive handles could play a pivotal role. Searches for "bioconjugation reagents" or "click chemistry in drug delivery" often intersect with discussions about such advanced intermediates.

Quality control and analytical characterization of this compound are equally important. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure purity, a critical factor given the stringent requirements of pharmaceutical development. Queries like "HPLC methods for Fmoc-amino acids" or "CAS No. 2172318-37-3 specifications" are frequently encountered in academic and industrial settings, reflecting the need for reliable analytical data.

Looking ahead, the versatility of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid positions it as a cornerstone in both academic and industrial research. As the field of precision medicine expands, the demand for tailored peptide therapeutics and advanced drug delivery systems will likely drive further exploration of this compound's capabilities. Its intersection with cutting-edge topics like "AI-driven drug discovery" and "high-throughput peptide libraries" ensures its continued relevance in the scientific community.